Cas no 89040-07-3 (Ethanol, 2-[[(3-nitrophenyl)methyl]thio]-)

• Product name: Ethanol, 2-[[(3-nitrophenyl)methyl]thio]-
• CAS No: 89040-07-3
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 614831
• PubChem ID: 14081587

Ethanol, 2-[[(3-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(3-nitrophenyl)methyl]thio]-
• 2-[(3-nitrophenyl)methylsulfanyl]ethanol
• AKOS009166117
• 2-{[(3-Nitrophenyl)methyl]sulfanyl}ethan-1-ol
• 89040-07-3
• SCHEMBL4566930
• DTXSID10555571

• Inchi： InChI=1S/C9H11NO3S/c11-4-5-14-7-8-2-1-3-9(6-8)10(12)13/h1-3,6,11H,4-5,7H2
• InChI Key： NMLIZCGRRZQACU-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])CSCCO

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4Ų
• XLogP3: 1.9